Cas no 13688-90-9 (Trichloro(4-(chloromethyl)phenyl)silane)

• Product Name: Trichloro(4-(chloromethyl)phenyl)silane
• CAS No: 13688-90-9
• MF: C₇H₆Cl₄Si
• MW: 260.020039081573
• MDL: MFCD00045268
• CID: 87100
• PubChem ID: 83663
• Update Time: 2025-06-25

Trichloro(4-(chloromethyl)phenyl)silane Chemical and Physical Properties

Names and Identifiers

• Trichloro(4-(chloromethyl)phenyl)silane
• [4-(chloromethyl)phenyl]trichlorosilane
• 4-(Chloromethyl)phenyltrichlorosilane
• Trichloro[4-(chloromethyl)phenyl]silane~4-Trichlorosilylbenzyl chloride
• trichloro-[4-(chloromethyl)phenyl]silane
• p-chloromethylphenyltrichlorosilane
• p-Trichlorsilyl-benzylchlorid
• Trichloro[4-(chloromethyl)phenyl]silane
• [p-(Chloromethyl)phenyl]trichlorosilane
• 4-(Trichlorosilyl)benzyl chloride
• (P-CHLOROMETHYL)PHENYLTRICHLOROSILANE
• trichloro[4-(chloromethyl)phenyl]-silan
• Silane, trichloro(alpha-chloro-p-tolyl)-
• Silane, trichloro[4-(chloromethyl)phenyl]-
• 1-(Trichlorosilyl)-4-(chloromethyl)benzene
• EINECS 237-203-0
• 4-Trichlorosilylbenzyl chloride
• Silane, trichloro(4-(chloromethyl)phenyl)-
• (p-Chloromethylphenyl)trichlorosilane
• ?4-(CHLOROMETHYL)PHENYLTRICHLOROSILANE
• Silane, trichloro(.alpha.-chloro-p-tolyl)-
• DTXSID3065584
• AS-66821
• AKOS022180998
• 13688-90-9
• Benzene, 1-(chloromethyl)-4-(trichlorosilyl)-
• NS00053607
• p-(Chloromethyl)phenyltrichlorosilane
• FT-0616730
• 4-(chloromethyl) phenyltrichlorosilane
• J-006934
• SCHEMBL937352
• YBYBQFPZMKPGPJ-UHFFFAOYSA-N
• MFCD00045268
• trichloro(4-chloromethylphenyl) silane
• (p-CHLOROMETHYL)PHENYLTRICHLOROSILANE, 97%
• DB-042364

• MDL： MFCD00045268
• Inchi： 1S/C7H6Cl4Si/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5H2
• InChI Key： YBYBQFPZMKPGPJ-UHFFFAOYSA-N
• SMILES： Cl[Si](C1C=CC(CCl)=CC=1)(Cl)Cl
• BRN： 3090295

Computed Properties

• Exact Mass: 257.89900
• Monoisotopic Mass: 257.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.4078 g/cm3 (20 ºC)
• Boiling Point: 142-144 ºC (15 Torr)
• Flash Point: 130.8±15.2 ºC,
• Refractive Index: 1.548 (589.3 nm 20 ºC)
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 3.28770
• Sensitiveness: Moisture Sensitive
• Solubility: Strong response
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Trichloro(4-(chloromethyl)phenyl)silane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S27-S36/37/39-S45
• FLUKA BRAND F CODES：1-10-19
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Trichloro(4-(chloromethyl)phenyl)silane

Professional Introduction to Trichloro(4-(chloromethyl)phenyl)silane (CAS No. 13688-90-9)

Trichloro(4-(chloromethyl)phenyl)silane, a compound with the chemical formula C₈H₅Cl₃Si, is a significant intermediate in the field of organosilicon chemistry. This compound, identified by its CAS number 13688-90-9, has garnered considerable attention due to its versatile applications in synthetic chemistry and material science. The unique structural features of this molecule, particularly the presence of a chloromethyl group attached to a phenyl ring and the silane moiety, make it a valuable reagent for various chemical transformations.

The synthesis of Trichloro(4-(chloromethyl)phenyl)silane involves the reaction of phenylmagnesium bromide with chloroform followed by subsequent chlorination and methylation steps. This process highlights the compound's role as a building block in organic synthesis, enabling the construction of more complex molecules. The silane group in the molecule enhances its reactivity, making it particularly useful in cross-coupling reactions and polymerization processes.

In recent years, Trichloro(4-(chloromethyl)phenyl)silane has found applications in the development of advanced materials. Its ability to form stable silicon-carbon bonds has been exploited in the creation of novel polymers and coatings that exhibit enhanced durability and chemical resistance. These materials are particularly relevant in industries requiring high-performance solutions, such as aerospace and automotive sectors.

One of the most intriguing aspects of Trichloro(4-(chloromethyl)phenyl)silane is its potential in pharmaceutical research. The chloromethyl group provides a reactive site for further functionalization, allowing chemists to design molecules with specific biological activities. Recent studies have demonstrated its utility in the synthesis of drug candidates targeting various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial properties, showcasing the broad therapeutic potential of organosilicon chemistry.

The compound's reactivity also makes it a valuable tool in catalysis. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it enhances selectivity and yield. This application is particularly important in industrial settings where efficiency and cost-effectiveness are critical factors. The ability to fine-tune reaction conditions using Trichloro(4-(chloromethyl)phenyl)silane has led to significant advancements in synthetic methodologies.

Furthermore, Trichloro(4-(chloromethyl)phenyl)silane has been utilized in the development of novel agrochemicals. Its incorporation into pesticide formulations has shown promise in improving their efficacy while reducing environmental impact. This aligns with global trends toward sustainable agriculture, where innovative chemical solutions are essential for meeting increasing food demands.

The compound's role in nanotechnology is another area of active research. Its ability to form stable nanoparticles has been leveraged in various applications, including drug delivery systems and electronic components. These advancements underscore the importance of organosilicon compounds in pushing the boundaries of nanoscience and technology.

Environmental considerations have also driven research into Trichloro(4-(chloromethyl)phenyl)silane. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives are crucial for ensuring that chemical manufacturing remains sustainable and environmentally responsible.

In conclusion, Trichloro(4-(chloromethyl)phenyl)silane (CAS No. 13688-90-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on cutting-edge materials, pharmaceuticals, catalysis, agrochemicals, and nanotechnology. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemistry and related fields.